Cas no 2137931-74-7 (3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid)

• Product Name: 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid
• CAS No: 2137931-74-7
• MF: C₁₂H₈F₂O₃S
• MW: 270.251929283142
• CID: 6110491
• PubChem ID: 165477960
• Update Time: 2025-08-03

3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid
• 2137931-74-7
• EN300-1067683

• Inchi： 1S/C12H8F2O3S/c13-12(14)17-10-5-7(11(15)16)1-2-9(10)8-3-4-18-6-8/h1-6,12H,(H,15,16)
• InChI Key： XHMGHSIOIJTXAX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C(=O)O)=CC=1OC(F)F

Computed Properties

• Exact Mass: 270.01622161g/mol
• Monoisotopic Mass: 270.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid

Comprehensive Overview of 3-(Difluoromethoxy)-4-(thiophen-3-yl)benzoic acid (CAS No. 2137931-74-7)

3-(Difluoromethoxy)-4-(thiophen-3-yl)benzoic acid (CAS No. 2137931-74-7) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative features a difluoromethoxy group and a thiophene ring, which contribute to its unique physicochemical properties and potential applications. The compound's structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and metabolically stable compounds.

The growing interest in fluorinated organic compounds stems from their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are increasingly exploring 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid as a building block for targeted therapies, especially in oncology and inflammation. Its thiophene moiety is known to interact with various biological targets, while the difluoromethoxy group improves lipophilicity and membrane permeability. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies.

In agrochemical applications, 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid is investigated for its potential as a herbicide or fungicide precursor. The incorporation of fluorine atoms often enhances the efficacy of agrochemicals by increasing their resistance to degradation. This compound's heterocyclic framework could offer novel modes of action, addressing the rising demand for sustainable crop protection solutions amid global food security challenges.

Synthetic routes to 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid typically involve Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce waste and improve yields. The compound's CAS No. 2137931-74-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

From an industrial perspective, scalability and cost-effectiveness are key considerations for 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid. Manufacturers are leveraging continuous flow chemistry and catalytic technologies to meet these demands. The compound's patent landscape is also evolving, with several applications filed for its derivatives in drug delivery systems and material science.

Environmental and regulatory aspects of fluorinated compounds are under scrutiny, prompting studies on the biodegradability and ecotoxicity of 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid. Regulatory bodies emphasize green alternatives, driving innovation in benign-by-design methodologies. This aligns with the broader shift toward circular economy principles in chemical manufacturing.

In summary, 3-(difluoromethoxy)-4-(thiophen-3-yl)benzoic acid (CAS No. 2137931-74-7) represents a versatile scaffold with multidisciplinary applications. Its integration into next-generation therapeutics and agrochemicals underscores the importance of fluorine chemistry in addressing contemporary scientific and industrial challenges.